Cas no 68990-67-0 (2-Bromo-5-iodo-1,3-dimethylbenzene)

2-Bromo-5-iodo-1,3-dimethylbenzene is a halogenated aromatic compound featuring both bromine and iodine substituents on a dimethylbenzene backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki, Stille, or Sonogashira couplings, where its dual halogen functionality allows for selective derivatization. The electron-donating methyl groups enhance its reactivity in electrophilic substitution reactions while providing steric control. Its high purity and stability under standard conditions ensure reliable performance in pharmaceutical, agrochemical, and materials science research. The compound’s well-defined reactivity profile makes it a preferred choice for constructing complex aromatic frameworks in synthetic chemistry applications.

2-Bromo-5-iodo-1,3-dimethylbenzene structure

68990-67-0 structure

Product Name:2-Bromo-5-iodo-1,3-dimethylbenzene

CAS No:68990-67-0

MF:C₈H₈BrI

MW:310.957593917847

CID:972869

Update Time:2025-10-13

2-Bromo-5-iodo-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

- Quillaja saponaria, ext.
- QUILLAJA SAPONARIA BARK EXTRACT 10:1
- Quillaja
- Quillaja bark
- Quillaja extract
- UNII-8N0K3807ZW
- 2-Bromo-5-iodo-1,3-dimethylbenzene
- 2-Bromo-5-iodo-m-xylene
- 2,6-DIMETHYL-4-IODOBROMOBENZENE
- Benzene, 2-bromo-5-iodo-1,3-dimethyl-
- 4-Iodo-2,6-dimethylbromobenzene
- 1-Bromo-2,6-dimethyl-4-iodobenzene
- 2-bromo-5-iodo-1,3-dimethyl-benzene
- AS03236
- AK133050
- SY040792
- AB0042887
- Z0782
- Inchi： 1S/C8H8BrI/c1-5-3-7(10)4-6(2)8(5)9/h3-4H,1-2H3
- InChI Key： QFHHDLIXCIGLBS-UHFFFAOYSA-N
- SMILES： IC1C=C(C)C(=C(C)C=1)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 104
XLogP3: 4
Topological Polar Surface Area: 0

Experimental Properties

FEMA: 2973 | QUILLAIA (QUILLAJA SAPONARIA MOLINA)

2-Bromo-5-iodo-1,3-dimethylbenzene Pricemore >>

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